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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of ONC213 in cell culture media. It

includes frequently asked questions, troubleshooting guides, and detailed experimental

protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving ONC213?

A1: The recommended solvent for preparing a stock solution of ONC213 is dimethyl sulfoxide

(DMSO).[1] It is highly soluble in DMSO, which allows for the preparation of a concentrated

stock that can be further diluted in cell culture media.

Q2: What is the solubility of ONC213 in DMSO?

A2: The solubility of ONC213 in DMSO is 100 mg/mL, which is equivalent to 244.83 mM.[1] It is

important to note that achieving this concentration may require sonication.[1]

Q3: What is the recommended final concentration of DMSO in my cell culture experiments?

A3: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture

medium should be kept as low as possible, ideally below 0.1%. Some cell lines may tolerate

slightly higher concentrations, but it is recommended to perform a vehicle control experiment to

assess the impact of DMSO on your specific cell line.
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Q4: Can I dissolve ONC213 directly in aqueous solutions like PBS or cell culture media?

A4: ONC213 has low aqueous solubility. Therefore, it is not recommended to dissolve it directly

in phosphate-buffered saline (PBS) or cell culture media. A concentrated stock solution should

first be prepared in DMSO.

Q5: How should I store the ONC213 stock solution?

A5: ONC213 stock solutions in DMSO should be stored at -20°C for short-term storage (up to

one month) and at -80°C for long-term storage (up to six months).[1] To avoid repeated freeze-

thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Troubleshooting Guide for ONC213 Solubility Issues
This guide addresses common problems researchers may encounter when preparing and

using ONC213 in cell culture.
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Problem Possible Cause Troubleshooting Steps

ONC213 powder does not

dissolve completely in DMSO.

1. Insufficient mixing. 2.

Hygroscopic DMSO.

1. Vortex the solution for

several minutes. 2. Use an

ultrasonic bath to aid

dissolution.[1] 3. Gently warm

the solution to 37°C. 4. Ensure

you are using a fresh,

anhydrous grade of DMSO, as

absorbed water can reduce

solubility.

Precipitation occurs when

diluting the DMSO stock

solution in cell culture media.

1. The aqueous solubility limit

has been exceeded. 2. Rapid

change in solvent polarity.

1. Perform serial dilutions of

the DMSO stock in DMSO first

to lower the concentration

before adding to the aqueous

medium. 2. Add the ONC213

stock solution to the media

dropwise while gently vortexing

or swirling the tube to ensure

rapid mixing. 3. Pre-warm the

cell culture medium to 37°C

before adding the ONC213

stock solution. 4. If

precipitation persists, consider

using a carrier protein like

bovine serum albumin (BSA) in

your media, if compatible with

your experimental design.
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Inconsistent experimental

results.

1. Inaccurate concentration of

the stock solution. 2.

Degradation of ONC213.

1. Ensure the ONC213 is fully

dissolved in the DMSO stock

before making further dilutions.

2. Prepare fresh dilutions of

ONC213 in media for each

experiment from a frozen

stock. 3. Avoid repeated

freeze-thaw cycles of the stock

solution by preparing aliquots.

Observed cellular toxicity in

vehicle control.

1. Final DMSO concentration is

too high.

1. Calculate the final DMSO

concentration in your media

and ensure it is below 0.1%. 2.

If a higher concentration of

ONC213 is required, prepare a

more concentrated DMSO

stock solution to minimize the

volume added to the culture.

Quantitative Solubility Data
Compound Solvent Solubility

Molar

Equivalent
Notes

ONC213 DMSO 100 mg/mL 244.83 mM

May require

sonication. Use

of hygroscopic

DMSO can

impact solubility.

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ONC213 Stock
Solution in DMSO
Materials:
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ONC213 powder (Molecular Weight: 408.48 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Allow the ONC213 vial to reach room temperature before opening.

Weigh out the desired amount of ONC213 powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 10 mM stock solution, use 4.08 mg of ONC213.

Add the appropriate volume of sterile DMSO. For a 10 mM stock solution from 4.08 mg of

ONC213, add 1 mL of DMSO.

Vortex the tube vigorously for 2-3 minutes to dissolve the powder.

If the powder is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of Working Solutions in Cell
Culture Media
Materials:

10 mM ONC213 stock solution in DMSO
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Pre-warmed (37°C) complete cell culture medium

Sterile tubes

Procedure:

Thaw a single-use aliquot of the 10 mM ONC213 stock solution at room temperature.

To prepare a 10 µM working solution, for example, dilute the 10 mM stock solution 1:1000 in

pre-warmed cell culture medium.

Example: Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Add the stock solution dropwise to the medium while gently vortexing or swirling the tube to

ensure immediate and thorough mixing. This minimizes the risk of precipitation.

Visually inspect the working solution for any signs of precipitation. If precipitation is

observed, refer to the troubleshooting guide.

Use the freshly prepared working solution immediately for your cell-based assays.

Visualizations
ONC213 Signaling Pathway
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Caption: ONC213 inhibits α-KGDH, inducing mitochondrial stress and apoptosis.

Experimental Workflow for ONC213 Cell-Based Assays
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Caption: Workflow for preparing ONC213 and conducting cell-based assays.

Troubleshooting Logic for Precipitation Issues
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Caption: Decision tree for troubleshooting ONC213 precipitation in media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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